4-hydroxy-2-mercapto-6-pyridin-4-ylpyrimidine-5-carbonitrile

• IUPAC Name: 4-oxo-6-pyridin-4-yl-2-sulfanylidene-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C10H6N4OS/c11-5-7-8(6-1-3-12-4-2-6)13-10(16)14-9(7)15/h1-4H,(H2,13,14,15,16)
• InChI Key: WJUIFCAXYLBGRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C(C(=O)NC(=S)N2)C#N
• Molecular Formula: C10H6N4OS
• Molecular Weight: 230.25 g/mol

Description

4-Hydroxy-2-mercapto-6-pyridin-4-ylpyrimidine-5-carbonitrile is a compound of interest in various chemical and biochemical contexts. Its unique structure, combining a pyrimidine ring with hydroxy, mercapto, and carbonitrile functional groups, suggests potential for diverse chemical reactivity and applications in synthesis, material science, and potentially as a precursor for pharmacologically active derivatives.

Synthesis Analysis

The synthesis of closely related pyrimidine derivatives often involves multistep reactions, starting from simple precursors like bromopyridines, amidines, or malononitrile. A common strategy includes the condensation of these precursors under specific conditions, sometimes employing microwave-assisted synthesis or solvent-free conditions for efficiency. For instance, derivatives of 2-mercapto-pyrimidine can be synthesized from 2-chloro-pyrimidine precursors through reactions with hydrazine hydrate or thiourea, followed by alkylation and cyclization steps to introduce various substituents and achieve desired structural complexity (Yassin, 2009).